Cas no 14122-42-0 (7-Octadecenoic acid)
7-Octadecenoic acid structure
Product Name:7-Octadecenoic acid
CAS No:14122-42-0
MF:C18H34O2
MW:282.461366176605
CID:1303372
PubChem ID:5282756
Update Time:2025-04-20
7-Octadecenoic acid Chemical and Physical Properties
Names and Identifiers
-
- 7-Octadecenoic acid
- (E)-7-Octadecenoic acid
- (E)-octadec-7-enoic acid
- LMFA01030069
- CHEBI:196195
- SCHEMBL561609
- 7E-octadecenoic acid
- 14122-42-0
- C18:1n-11
-
- Inchi: 1S/C18H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h11-12H,2-10,13-17H2,1H3,(H,19,20)/b12-11+
- InChI Key: RVUCYJXFCAVHNC-VAWYXSNFSA-N
- SMILES: CCCCCCCCCC/C=C/CCCCCC(=O)O
Computed Properties
- Exact Mass: 282.25602
- Monoisotopic Mass: 282.255880323g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 15
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 0.8945 (rough estimate)
- Melting Point: 25.01°C (estimate)
- Boiling Point: 397.91°C (estimate)
- Refractive Index: 1.4618 (estimate)
- PSA: 37.3
7-Octadecenoic acid Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent